3-Chloro-4-methylaniline hydrochloride

Specification

• CAS No.: 7745-89-3
• Molecular Formula: C7H9Cl2N
• Molecular Weight: 178.06 g/mol
• IUPAC Name: 3-chloro-4-methylaniline;hydrochloride
• Standard InChI: InChI=1S/C7H8ClN.ClH/c1-5-2-3-6(9)4-7(5)8;/h2-4H,9H2,1H3;1H
• Standard InChI Key: YOQUZCNSUOJWQS-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)N)Cl.Cl
• Canonical SMILES: CC1=C(C=C(C=C1)N)Cl.Cl

Introduction

Chemical Identity and Basic Properties

3-Chloro-4-methylaniline hydrochloride (CAS No. 7745-89-3) is the hydrochloride salt of 3-chloro-4-methylaniline. It has a molecular formula of C₇H₉Cl₂N and a molecular weight of 178.06 g/mol. The compound is derived from 3-chloro-4-methylaniline (CAS No. 95-74-9), which is a monochloroaniline where one of the hydrogen atoms meta to the amino group in p-toluidine is replaced by a chlorine atom.

The SMILES notation for this compound is: NC1=CC=C(C)C(Cl)=C1.[H]Cl, and its InChI Key is YOQUZCNSUOJWQS-UHFFFAOYSA-N. In chemical databases, it is also identified by the MDL number MFCD00242925 and Pubchem ID 62651.

Physical and Chemical Properties

Physicochemical Properties

While specific data for the hydrochloride salt is limited in the search results, the parent compound 3-chloro-4-methylaniline has the following properties, which can provide insight into the behavior of its hydrochloride salt:

Property	Value
Melting point	25°C
Boiling point	237-238°C (lit.)
Density	1.17
Specific Gravity	1.167
Vapor pressure	4.973-8.666 Pa at 25°C
Flash point	212°F
LogP	2.27
pKa	pK1: 4.05(+1) (25°C)
Water Solubility	1 g/L (20°C)
Other Solubility	Slightly soluble in chloroform, methanol

The hydrochloride salt would generally have higher water solubility and different physicochemical properties compared to the free base due to its ionic nature.

Biological and Toxicological Properties

Avicidal Properties

3-Chloro-4-methylaniline hydrochloride is recognized as a potent avicide used in agriculture for controlling bird populations. The parent compound, 3-chloro-4-methylaniline, is specifically marketed as pelleted bait for bird population control. This application has led to significant research on its toxicity profile in various bird species.

Regulatory and Shipping Information

Regulatory Identifiers

The compound appears in several regulatory systems:

• FDA UNII: 32Y306W7BQ

• NIST Chemistry Reference: Benzenamine, 3-chloro-4-methyl-(95-74-9)

• EPA Substance Registry System: 3-Chloro-4-methylaniline (95-74-9)

• Pesticides Freedom of Information Act (FOIA): Starlicide,3-Chloro-4-methylbenzenamine

• UNSPSC Code: 12352100

Shipping Information

For shipping purposes, the parent compound falls under:

• UN2239 Chlorotoluidines, solid, Hazard Class: 6.1; Labels: 6.1-Poisonous materials

• UN3429 Chlorotoluidines, liquid, Hazard Class: 6.1; Labels: 6.1-Poisonous materials